Cas no 2549021-69-2 (N-methyl-N-[2-(pyridin-4-yl)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine)

• Product Name: N-methyl-N-[2-(pyridin-4-yl)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• CAS No: 2549021-69-2
• MF: C₁₄H₁₃F₃N₆
• MW: 322.288431882858
• CID: 5313282
• PubChem ID: 154882859
• Update Time: 2023-08-25

N-methyl-N-[2-(pyridin-4-yl)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-N-[2-(4-pyridinyl)ethyl]-3-(trifluoromethyl)-1,2,4-triazolo[4,3-b]pyridazin-6-amine
• F6789-0711
• N-methyl-N-[2-(pyridin-4-yl)ethyl]-3-(trifluoromethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-amine
• AKOS040730155
• 2549021-69-2

• Inchi： 1S/C14H13F3N6/c1-22(9-6-10-4-7-18-8-5-10)12-3-2-11-19-20-13(14(15,16)17)23(11)21-12/h2-5,7-8H,6,9H2,1H3
• InChI Key： JNARZEIGEYUYPT-UHFFFAOYSA-N
• SMILES： FC(C1=NN=C2C=CC(=NN21)N(C)CCC1C=CN=CC=1)(F)F

Computed Properties

• Exact Mass: 322.11537893g/mol
• Monoisotopic Mass: 322.11537893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 59.2Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 5.78±0.10(Predicted)